(R)-1-(1,4-Dioxan-2-yl)-N-methylmethanamine

• IUPAC Name: 1-[(2R)-1,4-dioxan-2-yl]-N-methylmethanamine
• InChI: InChI=1S/C6H13NO2/c1-7-4-6-5-8-2-3-9-6/h6-7H,2-5H2,1H3/t6-/m1/s1
• InChI Key: YYQGIBVMSBPIEC-ZCFIWIBFSA-N
• Canonical SMILES: CNCC1COCCO1
• Isomeric SMILES: CNC[C@@H]1COCCO1
• Molecular Formula: C6H13NO2
• Molecular Weight: 131.17 g/mol

Description

“®-(1,4-Dioxan-2-yl)methanol” is a chemical compound with the molecular formula C5H10O3. It has a molecular weight of 118.13. It is typically stored in a refrigerator and is a colorless to yellow liquid.

Molecular Structure Analysis

The IUPAC name for “®-(1,4-Dioxan-2-yl)methanol” is (2R)-1,4-dioxan-2-ylmethanol. The InChI code is 1S/C5H10O3/c6-3-5-4-7-1-2-8-5/h5-6H,1-4H2/t5-/m1/s1.

Physical And Chemical Properties Analysis

“®-(1,4-Dioxan-2-yl)methanol” is a colorless to yellow liquid. It has a molecular weight of 118.13. The IUPAC name is (2R)-1,4-dioxan-2-ylmethanol, and the InChI code is 1S/C5H10O3/c6-3-5-4-7-1-2-8-5/h5-6H,1-4H2/t5-/m1/s1.

Mechanism of Action

(R)-1-(1,4-Dioxan-2-yl)-N-methylmethanamine acts as a potent releaser of serotonin, dopamine, and norepinephrine. It binds to the serotonin transporter and blocks the reuptake of serotonin, leading to an increase in the extracellular levels of serotonin. This increase in serotonin levels is thought to be responsible for the psychoactive effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to produce a range of biochemical and physiological effects, including increased heart rate, blood pressure, and body temperature. It also produces feelings of euphoria, empathy, and sociability. This compound has been used in studies related to the treatment of various psychiatric disorders, such as depression, anxiety, and post-traumatic stress disorder.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (R)-1-(1,4-Dioxan-2-yl)-N-methylmethanamine in lab experiments is its ability to selectively release serotonin. This makes it a useful tool for studying the role of serotonin in the brain. However, this compound is a potent psychoactive compound and must be used with caution. It can produce a range of physiological and psychological effects, which can make it difficult to interpret the results of experiments.

Future Directions

There are several potential future directions for research on (R)-1-(1,4-Dioxan-2-yl)-N-methylmethanamine. One area of interest is the development of new drugs that target the serotonin transporter. This compound may serve as a useful starting point for the development of these drugs. Additionally, this compound may be used in studies related to the treatment of various psychiatric disorders. Further research is needed to fully understand the potential benefits and limitations of this compound in these areas.
Conclusion:
In conclusion, this compound is a chemical compound that has been widely studied for its potential use in scientific research. It has a unique mechanism of action and produces a range of biochemical and physiological effects. This compound may serve as a useful tool for studying the role of serotonin in the brain and may have potential applications in the treatment of various psychiatric disorders. However, caution must be exercised when using this compound in lab experiments due to its potent psychoactive effects.

Synthesis Methods

The synthesis of (R)-1-(1,4-Dioxan-2-yl)-N-methylmethanamine involves the reaction of 3,4-methylenedioxyphenylpropan-2-one (MDP2P) with hydroxylamine hydrochloride and sodium acetate in the presence of acetic anhydride. This reaction results in the formation of N-acetyl-3,4-methylenedioxyamphetamine (N-acetyl-MDA), which is then reduced using sodium borohydride to produce this compound.

Scientific Research Applications

(R)-1-(1,4-Dioxan-2-yl)-N-methylmethanamine has been studied for its potential use in scientific research as a tool to investigate various physiological and biochemical processes. It has been used in studies related to neurochemistry, pharmacology, and neuroscience. This compound has been shown to have a high affinity for serotonin transporters, which makes it a useful tool for studying the role of serotonin in the brain.

Safety and Hazards

“®-(1,4-Dioxan-2-yl)methanol” is labeled with the signal word “Warning” and has hazard statements H302, H315, H319, H332, and H335. Precautionary statements include P261, P280, P305, P338, and P351.